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These application notes provide a comprehensive overview of the image acquisition

parameters and protocols for angiography enhanced with iopromide-based contrast agents,

such as Ultravist. Iopromide is a nonionic, low-osmolar iodinated contrast medium widely used

to enhance the visibility of vascular structures in various imaging modalities.[1][2][3]

Overview of Iopromide-Enhanced Angiography
Iopromide-based contrast agents are utilized in several diagnostic and interventional imaging

procedures to opacify blood vessels, allowing for detailed visualization of their anatomy and

pathology.[1] The tri-iodinated benzene ring structure of iopromide effectively attenuates X-

rays, providing the contrast necessary for clear imaging.[3][4] Common applications include

computed tomography (CT) angiography, digital subtraction angiography (DSA), and

conventional angiography.[1][5]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the use of iopromide in various

angiographic procedures. These values are derived from publicly available product information

and clinical literature and should be considered as a guide.[6][7][8] Specific parameters may

need to be adjusted based on the imaging equipment, patient characteristics, and the specific

research question.
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Table 1: Iopromide Concentration and General Dosage[1][8]

Parameter Value

Available Concentrations 150, 240, 300, 370 mg Iodine/mL

Administration Route Intravenous (IV) or Intra-arterial (IA)

General Dosage Principle

Dose is adjusted based on the imaging

procedure, patient's body weight, and the

specific area of examination.[1]

Table 2: Intra-arterial Angiography Dosage Guidelines[6][7]

Procedure
Concentration
(mgI/mL)

Single Injection
Volume (mL)

Maximum
Cumulative Dose
(mL)

Cerebral

Arteriography
300

Carotid: 3-12,

Vertebral: 4-12
150

Coronary

Arteriography & Left

Ventriculography

370

Right/Left Coronary:

3-14, Left Ventricle:

30-60

225

Aortography &

Visceral Angiography
370

Proportional to blood

flow
225

Peripheral

Arteriography
300

Subclavian/Femoral:

5-40, Aortic

Bifurcation: 25-50

250

Digital Subtraction

Angiography (DSA)
150

Carotid: 6-10,

Vertebral: 4-8, Aorta:

20-50

250

Table 3: Intravenous Angiography and CT Dosage Guidelines[6][7]
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Procedure
Concentration
(mgI/mL)

Administration
Details

Maximum
Cumulative Dose
(mL)

Digital Subtraction

Angiography (DSA)
300 / 370

Bolus injection: 30-60

mL at 8-20 mL/sec
Not specified

Contrast Enhanced

CT (Head)
300 / 370 41-200 mL 162-200

Contrast Enhanced

CT (Body)
300 / 370

Bolus or rapid

infusion: 41-200 mL
162-200

Excretory Urography 300
~1.0 mL/kg body

weight
100

Peripheral

Venography
240

Varies by examination

area
Not specified

Table 4: General Image Acquisition Parameters for CT Angiography

While specific parameters are highly dependent on the scanner technology and patient, the

following provides general guidance.[9][10]
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Parameter General Recommendation Notes

Tube Voltage (kVp) 80-140 kVp

Lower kVp (e.g., 80-100 kVp)

can increase vascular

opacification, especially with

lower contrast volumes.[9]

Higher kVp may be needed for

larger patients to reduce image

noise.[9]

Tube Current (mAs) Variable

Adjusted based on patient size

and diagnostic task to optimize

image quality and radiation

dose.

Slice Thickness 0.6 - 1.25 mm

Thin slices are crucial for

detailed vascular

reconstruction.[10]

Reconstruction Interval 0.4 - 0.8 mm

Overlapping reconstructions

improve the quality of

multiplanar and 3D

visualizations.[10]

Injection Rate 4 - 6 mL/sec

Higher injection rates can

improve arterial enhancement.

[11]

Scan Timing Bolus tracking or test bolus

Essential for synchronizing

image acquisition with peak

arterial enhancement.[10]

Experimental Protocols
General Preparation Protocol

Patient/Subject Preparation: Ensure the subject is well-hydrated, which is particularly

important for patients with pre-existing renal conditions.[5] Fasting may be required

depending on the specific procedure.
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Contrast Agent Preparation: Warm the iopromide solution to body temperature to reduce

viscosity and improve patient tolerance.[12]

Vascular Access: Establish secure intravenous or intra-arterial access. For CT angiography,

a large-bore catheter (e.g., 18-20 gauge) in an antecubital vein is typically used to

accommodate high injection rates.[11]

Protocol for CT Angiography of the Renal Arteries
This protocol is an example and should be adapted based on available equipment and specific

research needs.[9][13][14]

Non-Contrast Scan: Acquire a low-dose non-contrast scan of the kidneys to identify

calcifications and to serve as a baseline.

Contrast Injection:

Administer 50-100 mL of Iopromide (300 or 370 mgI/mL) at an injection rate of 4-5 mL/sec.

Follow the contrast bolus with a 30-50 mL saline flush at the same injection rate to push

the contrast through the peripheral veins and into the central circulation.

Scan Timing:

Utilize an automated bolus tracking technique. Place a region of interest (ROI) in the

abdominal aorta at the level of the renal arteries.

Initiate scanning when the enhancement in the ROI reaches a predefined threshold (e.g.,

100-150 Hounsfield Units above baseline).

Image Acquisition:

Acquire helical images through the kidneys and renal arteries.

Use a low tube voltage (e.g., 100 kVp) for patients with a body weight under 80 kg to

enhance vascular opacification.[9]

Employ thin slice reconstruction (e.g., 0.625 mm) for detailed analysis.
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Post-Processing:

Generate multiplanar reformats (MPR) and maximum intensity projections (MIP) to

visualize the renal vasculature.

Volume rendering techniques can provide 3D visualizations.

Protocol for Digital Subtraction Angiography (DSA)
Catheter Placement: Under fluoroscopic guidance, a catheter is advanced to the vessel of

interest.

Mask Image Acquisition: A non-contrast image (mask) of the region of interest is acquired.

Contrast Injection: A small bolus of iopromide is injected through the catheter. The volume

and concentration depend on the vessel being imaged (see Table 2).

Image Acquisition: A series of images are rapidly acquired as the contrast flows through the

vessels.

Image Processing: The mask image is digitally subtracted from the contrast-filled images,

resulting in a high-contrast image of the vasculature.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for an iopromide-enhanced

angiography experiment.
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Caption: Generalized workflow for iopromide-enhanced angiography.
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Mechanism of Action
The mechanism of action for iopromide is physical rather than pharmacological. As an

iodinated contrast agent, it resides within the vascular and interstitial spaces without significant

cellular uptake.[3] The iodine atoms in the iopromide molecule absorb X-rays more effectively

than the surrounding tissues. This differential absorption creates the contrast seen on the

resulting images, allowing for the clear delineation of blood vessels.

The following diagram illustrates the basic principle of X-ray attenuation by the contrast agent.

Without Contrast Agent

With Iopromide Contrast Agent

X-ray Source Blood Vessel &
Surrounding Tissue

X-rays
Detector

Low Attenuation

X-ray Source Blood Vessel with Iopromide
X-rays

Detector
High Attenuation

Click to download full resolution via product page

Caption: Principle of X-ray attenuation with and without contrast.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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